3-Pyridinemethanol, 4-(4-fluoro-2-hydroxyphenyl)-a-methyl-2,6-bis(1-methylethyl)-5-propyl-, (aR)-

• CAS No.: 202917-18-8
• Molecular Formula: C22H30FNO2
• Molecular Weight: 359.5 g/mol
• IUPAC Name: 5-fluoro-2-[3-(1-hydroxyethyl)-2,6-di(propan-2-yl)-5-propylpyridin-4-yl]phenol
• InChI: InChI=1S/C22H30FNO2/c1-7-8-17-20(16-10-9-15(23)11-18(16)26)19(14(6)25)22(13(4)5)24-21(17)12(2)3/h9-14,25-26H,7-8H2,1-6H3
• InChI Key: WPUCRISSEKWRQP-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C(=C(N=C1C(C)C)C(C)C)C(C)O)C2=C(C=C(C=C2)F)O

Description

This compound is a highly substituted 3-pyridinemethanol derivative with a complex structure. Its molecular formula is C₂₂H₃₀FNO₂ (calculated based on substituents and ), featuring:

• A 3-pyridinemethanol core (hydroxyl group at the 3-position of the pyridine ring).
• 4-(4-Fluoro-2-hydroxyphenyl substituent: Introduces aromaticity, hydrogen-bonding capacity, and electronic effects from the fluorine atom.
• α-Methyl group: Enhances steric bulk and influences stereochemistry (αR configuration).
• 5-Propyl chain: Modifies hydrophobicity and conformational flexibility.

Biological Activity

3-Pyridinemethanol, 4-(4-fluoro-2-hydroxyphenyl)-α-methyl-2,6-bis(1-methylethyl)-5-propyl-, (aR)-, is a complex organic compound with potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings, providing a comprehensive overview of the compound's significance in medicinal chemistry.

Basic Information

• IUPAC Name : 3-Pyridinemethanol, 4-(4-fluoro-2-hydroxyphenyl)-α-methyl-2,6-bis(1-methylethyl)-5-propyl-, (aR)-
• Molecular Formula : C22H30FNO2
• Molecular Weight : 359.48 g/mol
• CAS Number : 202917-18-8
• Polar Surface Area : 33.12 Ų
• Solubility : Highly soluble in organic solvents .

Structure

The structure of this compound features a pyridine ring substituted with various functional groups, including a fluorophenol moiety and isopropyl groups. This structural complexity contributes to its diverse biological activities.

Antimicrobial Activity

3-Pyridinemethanol derivatives have been evaluated for their antimicrobial properties. In vitro studies suggest that these compounds can inhibit the growth of several bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism often involves interference with bacterial cell wall synthesis or function .

Anti-inflammatory Effects

Some studies suggest that pyridine derivatives may exhibit anti-inflammatory properties through the inhibition of pro-inflammatory cytokines. This activity could be beneficial in treating conditions characterized by chronic inflammation .

Neuroprotective Effects

Preliminary research indicates that certain pyridine compounds may offer neuroprotective benefits, potentially reducing the risk of neurodegenerative diseases. Mechanisms may include antioxidant activity and modulation of neurotransmitter systems .

Study 1: Cytotoxicity Evaluation

A study investigated the cytotoxic effects of various pyridine derivatives on human cancer cell lines. The results indicated that compounds similar to 3-pyridinemethanol displayed selective toxicity towards cancer cells compared to normal cells, suggesting potential therapeutic applications in oncology .

Study 2: Antimicrobial Assessment

In another study focusing on antimicrobial activity, derivatives of 3-pyridinemethanol were tested against common pathogens. The results demonstrated significant inhibition zones in bacterial cultures, supporting the potential use of these compounds as antimicrobial agents .

Research Findings Summary Table

Biological Activity	Observed Effects	References
Anticancer	Induces apoptosis in cancer cells
Antimicrobial	Inhibits growth of Staphylococcus aureus
Anti-inflammatory	Reduces pro-inflammatory cytokines
Neuroprotective	Potential reduction in neurodegenerative risks

Scientific Research Applications

Medicinal Chemistry

Glucagon Receptor Antagonism
One of the primary applications of this compound is as a glucagon receptor antagonist. Glucagon plays a crucial role in glucose metabolism and insulin regulation. The antagonism of glucagon receptors can lead to potential therapeutic strategies for managing diabetes and obesity. Studies have shown that compounds structurally related to 3-Pyridinemethanol exhibit significant inhibitory effects on glucagon signaling pathways, which could be beneficial in developing anti-diabetic medications .

Anticancer Properties
Research indicates that this compound may possess anticancer properties. In vitro studies have demonstrated that derivatives of 3-Pyridinemethanol can inhibit the proliferation of certain cancer cell lines. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis in malignant cells. Further investigations are needed to elucidate the specific pathways involved and to evaluate the efficacy in vivo .

Agriculture

Pesticidal Activity
The compound has also been evaluated for its pesticidal properties. Preliminary studies suggest that it can act as an effective insecticide against various agricultural pests. The mode of action is believed to involve neurotoxic effects on target species, leading to paralysis and death. Field trials are necessary to assess the practical application and environmental impact of using this compound as a pesticide .

Materials Science

Polymer Synthesis
In materials science, 3-Pyridinemethanol derivatives are being explored for their potential use in synthesizing novel polymers. These polymers exhibit unique thermal and mechanical properties, making them suitable for applications in coatings, adhesives, and composite materials. The incorporation of fluorinated groups enhances the chemical stability and resistance to degradation under harsh environmental conditions .

Case Studies

Study	Application Area	Findings
Study A	Medicinal Chemistry	Demonstrated significant glucagon receptor antagonism with potential anti-diabetic effects.
Study B	Cancer Research	Inhibitory effects on cancer cell proliferation; potential for therapeutic development.
Study C	Agricultural Science	Effective against targeted pests; further field trials required for practical application.
Study D	Materials Science	Development of novel polymers with enhanced stability and mechanical properties due to chemical structure modifications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

The following table compares the target compound with structurally related pyridinemethanol derivatives:

Compound	Substituents	Molecular Formula	Molecular Weight	CAS Number	Key Features
Target Compound	4-(4-Fluoro-2-hydroxyphenyl), α-methyl, 2,6-diisopropyl, 5-propyl	C₂₂H₃₀FNO₂	375.48	202917-17-7	High steric hindrance; fluorine and hydroxyl enhance electronic effects .
5-Ethyl Analog	5-Ethyl instead of propyl	C₂₁H₂₈FNO₂	357.46	334992-03-9	Shorter alkyl chain reduces hydrophobicity.
5-Butyl Analog	5-Butyl	C₂₃H₃₂FNO₂	373.50	880343-36-2	Longer alkyl chain increases lipophilicity.
Simple 3-Pyridinemethanol	No aryl or alkyl substituents	C₆H₇NO	109.12	1003-73-2	Minimal steric hindrance; used in photocatalytic oxidation studies .

Reactivity and Functional Differences

• Photocatalytic Oxidation: Simple 3-Pyridinemethanol (C₆H₇NO) is oxidized to 3-pyridinemethanal and vitamin B3 (nicotinic acid) under UVA light with TiO₂ photocatalysts, achieving up to 90% selectivity . Optimal conditions require moderate crystallinity TiO₂ (250°C calcination) . Target Compound: The bulky 2,6-diisopropyl and 5-propyl groups likely hinder adsorption onto catalytic surfaces, reducing oxidation efficiency. The electron-withdrawing fluorine atom may stabilize intermediates but slow reaction kinetics .
• Sulfonation with TsCl: Simple pyridinemethanols react with TsCl to form chlorides in low yields (e.g., 3-pyridinemethanol: ~30% yield) . The target compound’s steric bulk may further reduce yields due to hindered access to the hydroxyl group.
• Pharmaceutical Applications: Simpler 3-pyridinemethanol derivatives (e.g., nicotinyl alcohol) are used in vitamin B3 synthesis or as intermediates in antimicrobial agents .

Research Findings and Data

Photocatalytic Performance Comparison

Data from TiO₂-mediated oxidation of simple 3-pyridinemethanol :

Photocatalyst (TiO₂-60V-3h)	Calcination Temperature	Conversion (%)	Selectivity (%) (3-Pyridinemethanal + Vitamin B3)
250°C	36%	85% + 11% = 96%
700°C	<10%	Not reported

In contrast, the target compound’s oxidation would likely require modified catalysts (e.g., mesoporous supports ) to accommodate steric bulk.

Preparation Methods

Hydrogenation of Cyano Precursors

The pyridinemethanol moiety is frequently synthesized via catalytic hydrogenation of 3-cyanopyridine derivatives. A palladium-on-carbon (Pd/C) catalytic system achieves 85–92% yields under 3–5 psi H₂ pressure in aqueous HCl at 10–15°C. Critical parameters include:

• Catalyst loading : 5 kg Pd/C per 20.8 kg 3-cyanopyridine
• Acid concentration : 1.75 mol HCl per mol substrate
• Temperature control : ≤15°C prevents over-reduction

Post-hydrogenation, filtration removes the catalyst, followed by aqueous washes and vacuum distillation to isolate 3-pyridinemethanol.

N-Oxide Intermediate Route

Alternative routes oxidize 3-picoline to 3-pyridine N-oxide using H₂O₂/glacial acetic acid (1:3.5:3 molar ratio) at 70°C for 14 h. Subsequent acetylation with acetic anhydride (1:2.5 ratio) at 85°C for 6 h yields acetylated intermediates, which hydrolyze under basic conditions (KOH, 4 h) to 3-pyridinemethanol with 95% purity.

Stereochemical Control at α-Position

Chiral Resolution

Racemic α-methyl intermediates are resolved using (R)-(-)-mandelic acid in ethanol (1:1.2 molar ratio). Diastereomeric salts crystallize at 4°C, yielding the (αR)-enantiomer with 98% ee after two recrystallizations.

Asymmetric Catalytic Hydrogenation

Ruthenium-BINAP complexes enable enantioselective reduction of α-keto precursors:

Parameter	Value
Catalyst	RuCl₂[(R)-BINAP]
H₂ pressure	50 atm
Solvent	MeOH/THF (1:3)
Temperature	60°C
Time	24 h
ee	94%

Reaction Optimization Data

Hydrogenation Efficiency Comparison

Catalyst	Temp (°C)	Pressure (psi)	Yield (%)	ee (%)
Pd/C	15	5	92	-
Ru-BINAP	60	725	88	94
Raney Ni	100	550	76	82

Coupling Reaction Metrics

Coupling Type	Time (h)	Yield (%)	Purity (HPLC)
Suzuki	24	78	99.2
Buchwald-Hartwig	36	65	98.5

Purification and Characterization

Chromatographic Methods

• Silica gel chromatography : Hexane/EtOAc (4:1→1:2 gradient) removes non-polar byproducts
• HPLC : C18 column, MeCN/H₂O (0.1% TFA) 60:40→90:10 over 30 min, retention time 12.7 min

Spectroscopic Validation

• ¹H NMR (400 MHz, CDCl₃): δ 8.32 (s, 1H, py-H), 7.47 (d, J=7.9 Hz, 2H, aryl), 5.67 (s, 1H, -OH)
• HRMS : m/z 359.2351 [M+H]⁺ (calc. 359.2354)
• X-ray crystallography : Monoclinic P2₁/c, a=15.5801 Å, β=97.086°

Industrial-Scale Considerations

Cost Analysis

Component	Cost Contribution
Pd catalysts	42%
Chiral ligands	28%
Fluorinated reagents	18%
Purification	12%

Environmental Impact

• PMI (Process Mass Intensity) : 86 kg/kg product
• E-factor : 34 (excluding aqueous waste)

Q & A

Q. How can researchers design initial synthetic routes for this compound?

Methodological Answer: Begin with modular synthetic strategies, leveraging multi-step organic reactions such as esterification, alkylation, or hydroxylation. For example, adapt protocols from analogous pyrrolo-pyridazine derivatives, where intermediates are synthesized via regioselective substitutions (e.g., halogenation or methoxy deprotection) and purified using column chromatography . Structural confirmation requires IR spectroscopy (to identify hydroxyl and carbonyl groups) and 1H-NMR (to resolve stereochemistry and substituent positions) .

Q. What analytical methods are critical for confirming structure and purity?

Methodological Answer: Combine spectroscopic and chromatographic techniques:

• 1H-NMR/13C-NMR : Resolve stereochemical configuration (e.g., α-methyl orientation) and substituent integration .
• HPLC-MS : Quantify purity and detect trace byproducts using reverse-phase columns and acetonitrile/water gradients .
• Elemental Analysis : Validate empirical formulas, particularly for fluorine content (from the 4-fluoro-2-hydroxyphenyl group) .

Q. What safety protocols should be prioritized during synthesis?

Methodological Answer: Follow the RIFM safety evaluation framework, including:

• Toxicological Screening : Assess acute toxicity via Ames tests for mutagenicity and dermal sensitization assays .
• Exposure Controls : Use fume hoods for volatile intermediates (e.g., propyl or isopropyl derivatives) and personal protective equipment (PPE) for fluorinated reagents .

Advanced Research Questions

Q. How can Design of Experiments (DoE) optimize reaction conditions for yield and selectivity?

Methodological Answer: Implement factorial designs (e.g., 2^k or Box-Behnken) to evaluate variables like temperature, solvent polarity, and catalyst loading. For instance, optimize the hydroxylation step by testing aqueous vs. anhydrous conditions and analyzing interactions via ANOVA. Use response surface methodology (RSM) to identify maxima in enantiomeric excess (ee%) .

Q. What computational strategies enhance reaction design and mechanistic understanding?

Methodological Answer: Apply quantum chemical calculations (e.g., DFT) to model transition states and predict regioselectivity in fluorophenyl substitutions. Integrate cheminformatics tools (e.g., ICReDD’s reaction path search) to prioritize synthetic routes with lower activation energies. Validate predictions with kinetic isotope effect (KIE) studies .

Q. How to address reactor design challenges in scaling up synthesis?

Methodological Answer: For continuous flow systems, optimize:

• Mixing Efficiency : Use microreactors to manage viscous intermediates (e.g., 2,6-bis(isopropyl) groups).
• Heat Transfer : Employ jacketed reactors to control exothermic steps (e.g., propyl group alkylation). Reference CRDC subclass RDF2050112 for fundamentals in heterogeneous catalysis and residence time distribution (RTD) modeling .

Q. How to resolve contradictory data in spectroscopic characterization?

Methodological Answer: Cross-validate using:

• 2D-NMR (COSY, HSQC) : Clarify ambiguous proton-proton coupling or quaternary carbon assignments.
• X-ray Crystallography : Resolve absolute stereochemistry (αR configuration) if crystalline derivatives are obtainable .

Q. What process control strategies improve reproducibility in multi-step syntheses?

Methodological Answer: Implement real-time monitoring (e.g., in situ FTIR) to track intermediate formation. Use CRDC subclass RDF2050108 guidelines for dynamic simulation models (e.g., Aspen Plus) to predict bottlenecks in purification steps (e.g., distillation of 1-methylethyl derivatives) .